Cas no 956325-23-8 (2-methyl-2-propanyl [(1s,2s)-2-(hydroxymethyl)cyclohexyl]carbamat E)

• Product Name: 2-methyl-2-propanyl [(1s,2s)-2-(hydroxymethyl)cyclohexyl]carbamat E
• CAS No: 956325-23-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 1986309
• PubChem ID: 59007493
• Update Time: 2025-04-21

2-methyl-2-propanyl [(1s,2s)-2-(hydroxymethyl)cyclohexyl]carbamat E Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl [(1s,2s)-2-(hydroxymethyl)cyclohexyl]carbamat E
• (S)-tert-Butyl (3-oxocyclopentyl)carbamate
• (S)-(3-Oxocyclopentyl)carbamic acid 1,1-dimethylethyl ester
• AM20090003
• tert-butyl [(1S,2S)-2-(hydroxymethyl)cyclohexyl]carbamate
• tert-butyl N-[(1S,2S)-2-(hydroxymethyl)cyclohexyl]carbamate
• SureCN8320677
• tert-butyl (1S,2S)-2-(hydroxymethyl)cyclohexylcarbamate
• PB22919
• (S)-tert-butyl 3-oxocyclopentylcarbamate
• tert-butyl[(1S,2S)-2-(hydroxymethyl)cyclohexyl]carbamate
• (S)-3-(BOC-AMINO)CYCLOPENTANONE
• KB-211962
• AK-75980
• tert-butyl [(1S)-3-oxocyclopentyl]carbamate
• 956324-28-0
• XUFBETUUQRMWRY-ZJUUUORDSA-N
• 3U9GRC15GB
• SCHEMBL649961
• EN300-7201900
• Carbamic acid, N-[(1S,2S)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester
• tert-Butyl ((1S,2S)-2-(hydroxymethyl)cyclohexyl)carbamate
• 956325-23-8
• Carbamic acid, N-((1S,2S)-2-(hydroxymethyl)cyclohexyl)-, 1,1-dimethylethyl ester
• UNII-3U9GRC15GB
• tert-Butyl-N-((1S,2S)-2-(hydroxymethyl)cyclohexyl)carbamate

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-10-7-5-4-6-9(10)8-14/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10+/m1/s1
• InChI Key： XUFBETUUQRMWRY-ZJUUUORDSA-N
• SMILES： OC[C@H]1CCCC[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360Da
• Monoisotopic Mass: 229.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų